5-bromo-2-methoxy-3-methyl-N-[2-(4-morpholinyl)phenyl]benzamide

• Molecular Formula: C19H21BrN2O3
• Molecular Weight: 405.3 g/mol
• IUPAC Name: 5-bromo-2-methoxy-3-methyl-N-(2-morpholin-4-ylphenyl)benzamide
• InChI: InChI=1S/C19H21BrN2O3/c1-13-11-14(20)12-15(18(13)24-2)19(23)21-16-5-3-4-6-17(16)22-7-9-25-10-8-22/h3-6,11-12H,7-10H2,1-2H3,(H,21,23)
• InChI Key: XZONHULFSSHJJR-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC(=C1)Br)C(=O)NC2=CC=CC=C2N3CCOCC3)OC
• Canonical SMILES: CC1=CC(=CC(=C1OC)C(=O)NC2=CC=CC=C2N3CCOCC3)Br

Description

5-bromo-2-methoxy-3-methyl-N-[2-(4-morpholinyl)phenyl]benzamide, also known as BML-275, is a chemical compound that has attracted significant attention in scientific research. BML-275 is a selective inhibitor of the enzyme AMP-activated protein kinase (AMPK), which plays a crucial role in regulating cellular metabolism.

Mechanism of Action

5-bromo-2-methoxy-3-methyl-N-[2-(4-morpholinyl)phenyl]benzamide selectively inhibits the activity of AMPK, which is a key regulator of cellular energy homeostasis. AMPK is activated in response to cellular stress, such as low energy levels, and promotes the uptake and utilization of glucose and fatty acids. This compound inhibits AMPK by binding to the catalytic subunit of the enzyme and preventing its activation.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have shown that this compound can improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

5-bromo-2-methoxy-3-methyl-N-[2-(4-morpholinyl)phenyl]benzamide has several advantages for use in lab experiments. It is a selective inhibitor of AMPK, which allows for the specific investigation of the role of this enzyme in cellular metabolism. This compound is also relatively stable and easy to use in experiments. However, there are some limitations to the use of this compound. It has been shown to have off-target effects on other enzymes, which may complicate interpretation of results. Additionally, the high cost of this compound may limit its use in some experiments.

Future Directions

There are several future directions for research on 5-bromo-2-methoxy-3-methyl-N-[2-(4-morpholinyl)phenyl]benzamide. One area of interest is the potential therapeutic applications of this compound in the treatment of metabolic disorders, such as diabetes and obesity. Another area of research is the investigation of the role of AMPK in cancer, and the potential use of this compound as a cancer treatment. Additionally, further studies are needed to fully understand the mechanisms of action of this compound and its effects on cellular metabolism.

Synthesis Methods

The synthesis of 5-bromo-2-methoxy-3-methyl-N-[2-(4-morpholinyl)phenyl]benzamide involves several steps, including the reaction of 4-morpholinylphenylamine with 2-bromo-5-methoxybenzoic acid, followed by the reaction of the resulting intermediate with 3-methylbenzoyl chloride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

5-bromo-2-methoxy-3-methyl-N-[2-(4-morpholinyl)phenyl]benzamide has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-diabetic effects. This compound has also been investigated for its role in regulating cellular metabolism, including glucose and lipid metabolism.